3-(1,2,3,4-Tetrahydroquinolin-2-yl)-2-(trifluoromethyl) propionic acid

• IUPAC Name: 3,3,3-trifluoro-2-(1,2,3,4-tetrahydroquinolin-2-ylmethyl)propanoic acid
• InChI: InChI=1S/C13H14F3NO2/c14-13(15,16)10(12(18)19)7-9-6-5-8-3-1-2-4-11(8)17-9/h1-4,9-10,17H,5-7H2,(H,18,19)
• InChI Key: AXIQSYQEUQWCDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2NC1CC(C(=O)O)C(F)(F)F
• Molecular Formula: C13H14F3NO2
• DSSTOX Substance ID: DTXSID50584603
• Molecular Weight: 273.25 g/mol
• CAS No.: 690632-20-3

Description

3-(1,2,3,4-Tetrahydroquinolin-2-yl)-2-(trifluoromethyl) propionic acid, also known as TFMPA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of quinoline derivatives and is a potent antagonist of ionotropic glutamate receptors.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized in the synthesis of 1-substituted 3,4-dihydroisoquinolines through intramolecular cyclisation of arylalkyl isothiocyanates, highlighting its role as a precursor in complex chemical syntheses (Gittos et al., 1976).
• Research has demonstrated its use in solid phase synthesis techniques for the development of 1,2-disubstituted-6-nitro-1,4-dihydroquinazolines, indicating its versatility in facilitating efficient and high-yield chemical reactions (Wang et al., 2005).

Medicinal Chemistry Applications

• The compound's derivatives have been evaluated for antagonist activity at the glycine site on the NMDA receptor, contributing to the development of potential therapeutic agents for neurological disorders (Carling et al., 1992).
• An unusual ring expansion observed during the synthesis of 3-benzazepine derivatives bearing a trifluoromethyl group has been reported, showcasing the compound's utility in creating novel structures with potential pharmacological applications (Kawase, 1992).

Advanced Material Science

• Studies have also delved into the structural and photophysical properties of derivatives, providing insights into their potential use in material science applications, such as in the development of luminescent materials or as components in electronic devices (Quintana et al., 2016).

Catalysis and Organic Synthesis

• Research has focused on the Lewis acid catalyzed formation of tetrahydroquinolines, highlighting the compound's role in facilitating intramolecular redox processes and contributing to the field of catalysis (Murarka et al., 2009).
• A novel method for the one-pot synthesis of trifluoromethylated quinazolin-4(3 H)-ones has been developed, using derivatives of the compound as a key component, which underscores its importance in organic synthesis and the development of new synthetic methodologies (Almeida et al., 2018).